N-(4-bromo-3-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide

• Molecular Formula: C20H24BrN3O
• Molecular Weight: 402.3 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C20H24BrN3O/c1-16-15-17(7-8-19(16)21)22-20(25)9-10-23-11-13-24(14-12-23)18-5-3-2-4-6-18/h2-8,15H,9-14H2,1H3,(H,22,25)
• InChI Key: KPOJMFKPLOGCCA-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3)Br

Description

N-(4-bromo-3-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, commonly known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, and it has been shown to have promising effects on various biological systems.

Mechanism of Action

BRL-15572 acts as a selective antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor that is primarily expressed in the mesolimbic system of the brain. By blocking the activity of the dopamine D3 receptor, BRL-15572 can modulate the activity of the dopamine system, which is involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
BRL-15572 has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety-like behavior and improve cognitive function. It has also been shown to have potential cardioprotective effects by reducing myocardial injury and improving cardiac function.

Advantages and Limitations for Lab Experiments

One advantage of BRL-15572 is that it is a selective antagonist of the dopamine D3 receptor, which allows for more precise manipulation of the dopamine system. However, one limitation of this compound is that it has relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on BRL-15572. One area of interest is the potential use of this compound in the treatment of addiction. Given its effects on the dopamine system, BRL-15572 may be able to reduce the rewarding effects of drugs of abuse and help individuals overcome addiction. Another potential direction for research is the development of more potent and selective dopamine D3 receptor antagonists, which could have even greater therapeutic potential.

Synthesis Methods

The synthesis of BRL-15572 involves the reaction of 4-bromo-3-methylbenzoic acid with 1-(4-phenylpiperazin-1-yl)propan-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the final compound in high yield and purity.

Scientific Research Applications

BRL-15572 has been extensively studied for its potential therapeutic applications. It has been shown to have promising effects on various biological systems, including the central nervous system, cardiovascular system, and immune system. In particular, BRL-15572 has been studied for its potential use in the treatment of anxiety, depression, and schizophrenia.